1-(3-oxo-3-(4-(m-tolyl)piperazin-1-yl)propyl)-4-propylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one

• IUPAC Name: 12-[3-[4-(3-methylphenyl)piperazin-1-yl]-3-oxopropyl]-8-propyl-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-7-one
• InChI: InChI=1S/C24H28N6O2S/c1-3-10-29-23(32)22-19(9-15-33-22)30-20(25-26-24(29)30)7-8-21(31)28-13-11-27(12-14-28)18-6-4-5-17(2)16-18/h4-6,9,15-16H,3,7-8,10-14H2,1-2H3
• InChI Key: FFJFNLRGSAINTR-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C=CS2)N3C1=NN=C3CCC(=O)N4CCN(CC4)C5=CC=CC(=C5)C
• Molecular Formula: C24H28N6O2S
• Molecular Weight: 464.6 g/mol

Description

The compound appears to contain a piperazine ring, which is a common feature in many pharmaceuticals due to its ability to improve solubility and bioavailability. It also contains a triazolo[4,3-a]pyrimidine core, which is a structure found in many biologically active compounds.

Molecular Structure Analysis

The compound contains a tolyl group, which is a functional group related to toluene. The position of the methyl and the R substituent on the aromatic ring can generate three possible structural isomers: ortho, meta, and para.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the piperazine ring could improve its solubility, while the tolyl group could make it more hydrophobic.

Scientific Research Applications

Antihypertensive Applications

• Synthesis of Triazolopyrimidines for Antihypertensive Activity : A study by Bayomi et al. (1999) discussed the preparation of 1,2,4-triazolol[1,5-alpha]pyrimidines, which are structurally similar to the chemical . These compounds, including variants with piperazine moieties, were tested for antihypertensive activity, showing promising results (Bayomi et al., 1999).

Antimicrobial and Antitumor Applications

• Thiazolopyrimidines as Antimicrobial and Antitumor Agents : Said et al. (2004) synthesized derivatives like thiazolopyrimidines and triazolopyrimidines, showcasing potential antimicrobial activity. However, these compounds did not exhibit significant antitumor activity (Said et al., 2004).

5-HT2 Antagonist Activity

• Bicyclic Triazolone and Triazine Derivatives : Watanabe et al. (1992) synthesized derivatives including 1,2,4-triazolo[4,3-a]pyrimidin-3(2H)-one, exhibiting potent 5-HT2 antagonist activity. This research highlights the potential for developing central nervous system drugs (Watanabe et al., 1992).

Novel Derivatives Synthesis

• Synthesis of Pyrazolo and Thiazolo Pyrimidines : Abdelriheem et al. (2017) conducted a study on synthesizing new pyrazolo[1,5-a]pyrimidines and related derivatives, demonstrating the versatility of these compounds in pharmaceutical research (Abdelriheem et al., 2017).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many compounds with a piperazine ring and a triazolo[4,3-a]pyrimidine core have been found to have various biological activities.